UNII-74NIS4O617

Catalog No.
S3352084
CAS No.
765883-50-9
M.F
C20H27NO
M. Wt
297.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
UNII-74NIS4O617

CAS Number

765883-50-9

Product Name

UNII-74NIS4O617

IUPAC Name

4-[2-(6-phenylhexylamino)ethyl]phenol

Molecular Formula

C20H27NO

Molecular Weight

297.4 g/mol

InChI

InChI=1S/C20H27NO/c22-20-13-11-19(12-14-20)15-17-21-16-7-2-1-4-8-18-9-5-3-6-10-18/h3,5-6,9-14,21-22H,1-2,4,7-8,15-17H2

InChI Key

GWYOLALPGDHNBU-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CCCCCCNCCC2=CC=C(C=C2)O

UNII-74NIS4O617 is a chemical compound that has garnered attention in various fields of research due to its unique structural properties and potential applications. The compound is characterized by its specific molecular formula, which contributes to its distinct chemical behavior and biological activity. While detailed structural information is not readily available in the provided sources, the compound's designation indicates it may be of interest in pharmaceutical or biochemical contexts.

Designed to construct the compound from simpler precursors.
  • Semi-synthesis: Modifying naturally occurring compounds to create derivatives with enhanced properties.
  • Diversity-oriented synthesis: A method aimed at generating a wide variety of compounds from a common precursor.
  • Specific methods for synthesizing UNII-74NIS4O617 have not been detailed in available sources, indicating a need for targeted research in this area.

    • Anticancer properties: Many compounds are investigated for their ability to inhibit cancer cell proliferation.
    • Antimicrobial activity: Some related compounds show efficacy against bacterial and fungal infections.
    • Enzyme inhibition: Compounds may act as inhibitors for specific enzymes, impacting metabolic pathways.

    Further research is necessary to determine the specific biological activities associated with UNII-74NIS4O617.

    Potential applications for UNII-74NIS4O617 could span various fields, including:

    • Pharmaceutical development: If proven effective biologically, it may serve as a lead compound for drug development.
    • Agricultural chemistry: Compounds similar to UNII-74NIS4O617 may be explored for use as pesticides or herbicides.
    • Material science: Its unique properties might lend themselves to applications in polymers or nanotechnology.

    The exact applications would depend on further investigations into its properties and efficacy.

    Several compounds share structural or functional similarities with UNII-74NIS4O617. Here are some examples:

    Compound NameStructural FeaturesNotable Activities
    Taxol (Paclitaxel)Taxane ring systemAnticancer agent
    DocetaxelSimilar taxane structureAnticancer properties
    VincristineAlkaloid with similar effectsAntitumor activity

    These compounds are unique due to their specific mechanisms of action and therapeutic uses. Understanding how UNII-74NIS4O617 compares to these established compounds can help highlight its potential uniqueness and applications.

    XLogP3

    5.2

    Hydrogen Bond Acceptor Count

    2

    Hydrogen Bond Donor Count

    2

    Exact Mass

    297.209264485 g/mol

    Monoisotopic Mass

    297.209264485 g/mol

    Heavy Atom Count

    22

    UNII

    74NIS4O617

    Wikipedia

    CHEMBL420530

    Dates

    Modify: 2023-07-26

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